Cas no 325977-64-8 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 325977-64-8
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 6525129
• Update Time: 2025-07-15

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, 4-(4-morpholinylsulfonyl)-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-

• Inchi： 1S/C19H23N3O4S2/c1-13-2-7-16-17(12-13)27-19(20-16)21-18(23)14-3-5-15(6-4-14)28(24,25)22-8-10-26-11-9-22/h3-6,13H,2,7-12H2,1H3,(H,20,21,23)
• InChI Key： QDLLKLBXZCOVHT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• pka: 6.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325977-64-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties: The compound N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325977-64-8) is a benzamide derivative with a complex molecular structure. It consists of a benzothiazole moiety linked to a morpholine sulfonyl group via an amide bond. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The benzothiazole ring is known for its electron-withdrawing nature and aromaticity, while the morpholine sulfonyl group contributes to the compound's hydrophilicity and polarity.

The molecular formula of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide is C₁₉H₂₃N₃O₃S₂, with a molecular weight of 397.5 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of 4-(morpholine-4-sulfonyl)benzoic acid with 6-methyl-1,3-benzothiazol-2(3H)-amine using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole).

Synthesis Methods: The synthesis of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide has been extensively studied in various research laboratories. One common approach involves the reaction of 4-(morpholine-4-sulfonyl)benzoic acid with 6-methyltetrahydrobenzothiazolamine in the presence of a coupling agent. This method typically yields high purity and good yields of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities: The biological activities of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide have been extensively investigated due to its potential therapeutic applications. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in vitro and in vivo models.

In addition to its anti-inflammatory effects, N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide has also demonstrated promising neuroprotective properties. Research has shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials: Despite its promising preclinical results, the clinical development of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide is still in its early stages. Several phase I clinical trials have been conducted to evaluate its safety and pharmacokinetic properties in healthy volunteers. Preliminary results have shown that the compound is well tolerated at low doses with no significant adverse effects reported.

Ongoing phase II clinical trials are currently underway to assess the efficacy and safety of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide in patients with chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. These trials aim to determine optimal dosing regimens and evaluate long-term safety profiles.

Recent Research Advancements: Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-y l)-4-(morpholine - 4 - sulfonyl ) benz amide strong>. Molecular dynamics simulations have revealed that the compound can interact with specific protein targets involved in inflammatory signaling pathways. These findings have paved the way for rational drug design strategies aimed at optimizing the therapeutic potential of this compound.

In addition to computational studies, recent experimental research has focused on elucidating the mechanisms underlying the neuroprotective effects of N -( 6 - methyl - 4 , 5 , 6 , 7 - tetrahydro - 1 , 3 - benz othia z ol - 2 - y l ) - 4 -( morph oline - 4 - sul fony l ) ben z amide strong>. Studies using cell culture models have demonstrated that this compound can modulate mitochondrial function and reduce oxidative stress in neurons exposed to toxic stimuli. These findings highlight the potential of this compound as a novel therapeutic agent for neurodegenerative disorders.

Conclusion: In conclusion,< strong > N -( 6 - methyl - 4 , 5 , 6 , 7 - tetrahydro -  1 ,  3 - benz othia z ol -  2 - y l )  \-   ( morph oline  \-   s ul fony l ) ben z amide strong > (CAS No .   325977 -   6     8 ) is a promising synthetic compound with diverse biological activities . Its unique chemical structure , potent anti-inflammatory properties , and neuroprotective effects make it an attractive candidate for further pharmaceutical development . Ongoing clinical trials will provide crucial data on its safety and efficacy , paving the way for potential therapeutic applications in various medical conditions . p >